Cas no 2171429-71-1 ((2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171429-71-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6303818
• PubChem ID: 165959879
• Update Time: 2025-05-30

(2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• EN300-1529085
• (2S)-2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171429-71-1

• Inchi： 1S/C26H30N2O5/c1-2-23(25(30)31)28-24(29)13-17(16-11-12-16)14-27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m0/s1
• InChI Key： CWUAFQPJCWAFRC-VXLWULRPSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N[C@H](C(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171429-71-1)

The compound (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, identified by its CAS No. 2171429-71-1, is a specialized chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule drugs. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential applications in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected amino acids like (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has surged, driven by advancements in peptide therapeutics and targeted drug delivery systems. This compound's chiral purity and stability under SPPS conditions are critical for ensuring high-yield peptide production, a topic frequently discussed in forums and scientific publications. Additionally, its cyclopropyl moiety contributes to enhanced metabolic stability, a feature highly sought after in the design of next-generation pharmaceuticals.

From an SEO perspective, users often search for terms such as "Fmoc-amino acid synthesis", "CAS 2171429-71-1 applications", and "chiral building blocks for peptides". These queries reflect the growing interest in custom peptide synthesis and precision medicine. By incorporating these keywords, this article aims to address common questions, such as how this compound compares to other Fmoc-protected derivatives or its compatibility with automated peptide synthesizers.

The synthetic versatility of (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid also aligns with trends in green chemistry and sustainable manufacturing. Researchers are increasingly exploring eco-friendly solvents and catalysts for its production, responding to global demands for reduced environmental impact in chemical processes. This focus on sustainability has made the compound a subject of interest in academic research and industrial R&D.

In conclusion, (2S)-2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171429-71-1) stands out as a pivotal tool in modern peptide chemistry and pharmaceutical innovation. Its applications span from cancer research to neurological drug development, making it a cornerstone for scientists tackling complex medical challenges. As the field evolves, this compound will likely remain at the forefront of cutting-edge therapeutic strategies.